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Compound of Interest

Compound Name: 4-Chlorooctane

Cat. No.: B1617971 Get Quote

In-Depth Technical Guide: 4-Chlorooctane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-Chlorooctane, a halogenated alkane of interest in various chemical syntheses.

The information is presented to be a readily accessible reference for laboratory and

development settings.

Core Molecular Data
A summary of the key molecular identifiers and properties of 4-Chlorooctane is provided in the

table below for straightforward reference.

Parameter Value Source

Chemical Formula C₈H₁₇Cl [1][2][3][4][5][6]

Molecular Weight 148.674 g/mol [2][3][4]

CAS Registry Number 999-07-5 [2][3][4][5]

Canonical SMILES CCCCC(Cl)CCC [1]

InChI
InChI=1S/C8H17Cl/c1-3-5-7-

8(9)6-4-2/h8H,3-7H2,1-2H3
[1][3][4][5]

InChIKey
SRGMFDQMGOZQPO-

UHFFFAOYSA-N
[1][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1617971?utm_src=pdf-interest
https://www.benchchem.com/product/b1617971?utm_src=pdf-body
https://www.benchchem.com/product/b1617971?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-chlorooctane-dic1677137.html
https://www.guidechem.com/encyclopedia/4-chlorooctane-dic357144.html
https://webbook.nist.gov/cgi/inchi?ID=C999075&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H17Cl/c1-3-5-7-8(9)6-4-2/h8H%2C3-7H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorooctane
https://www.echemi.com/products/pid_Rock37155-4-chlorooctane.html
https://www.guidechem.com/encyclopedia/4-chlorooctane-dic357144.html
https://webbook.nist.gov/cgi/inchi?ID=C999075&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H17Cl/c1-3-5-7-8(9)6-4-2/h8H%2C3-7H2%2C1-2H3
https://www.guidechem.com/encyclopedia/4-chlorooctane-dic357144.html
https://webbook.nist.gov/cgi/inchi?ID=C999075&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H17Cl/c1-3-5-7-8(9)6-4-2/h8H%2C3-7H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorooctane
https://wap.guidechem.com/encyclopedia/4-chlorooctane-dic1677137.html
https://wap.guidechem.com/encyclopedia/4-chlorooctane-dic1677137.html
https://webbook.nist.gov/cgi/inchi?ID=C999075&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H17Cl/c1-3-5-7-8(9)6-4-2/h8H%2C3-7H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorooctane
https://wap.guidechem.com/encyclopedia/4-chlorooctane-dic1677137.html
https://webbook.nist.gov/cgi/inchi?ID=C999075&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H17Cl/c1-3-5-7-8(9)6-4-2/h8H%2C3-7H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Molecular Identifiers
The following diagram illustrates the logical flow from the compound's name to its detailed

structural and formulaic representations.

Figure 1. Hierarchical Representation of 4-Chlorooctane Identifiers

4-Chlorooctane

Chemical Formula
C₈H₁₇Cl Structural Isomer

Molecular Weight
148.674 g/mol

SMILES
CCCCC(Cl)CCC

Click to download full resolution via product page

Caption: Figure 1. Hierarchical Representation of 4-Chlorooctane Identifiers

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 4-Chlorooctane are

beyond the scope of this document. However, researchers can refer to established methods in

synthetic organic chemistry literature for the preparation of alkyl halides. Characterization

would typically involve standard analytical techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) to confirm purity and identity, and Nuclear Magnetic Resonance (NMR)

spectroscopy to elucidate the chemical structure.

Data Presentation
The quantitative data pertaining to the molecular formula and weight of 4-Chlorooctane is

summarized in the table under the "Core Molecular Data" section. This tabular format allows for

quick and efficient retrieval of essential information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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